Cas no 2146007-47-6 (3-(4-methoxycyclohexyl)butan-2-ol)

• Product Name: 3-(4-methoxycyclohexyl)butan-2-ol
• CAS No: 2146007-47-6
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5925751
• PubChem ID: 146817604
• Update Time: 2025-05-21

3-(4-methoxycyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxycyclohexyl)butan-2-ol
• 2146007-47-6
• EN300-1635873

• Inchi： 1S/C11H22O2/c1-8(9(2)12)10-4-6-11(13-3)7-5-10/h8-12H,4-7H2,1-3H3
• InChI Key： SBKIOLXXKYBYSA-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)C(C)C(C)O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-methoxycyclohexyl)butan-2-ol

3-(4-Methoxycyclohexyl)butan-2-ol: A Comprehensive Overview

3-(4-Methoxycyclohexyl)butan-2-ol, also known by its CAS number 2146007-47-6, is a versatile organic compound with a unique structure that combines a cyclohexyl group substituted with a methoxy moiety and a butan-2-ol backbone. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its chemical structure, which features a six-membered cyclohexane ring with a methoxy group at the 4-position and a secondary alcohol at the 2-position of a four-carbon chain, makes it an intriguing molecule for both academic and industrial research.

The synthesis of 3-(4-methoxycyclohexyl)butan-2-ol typically involves multi-step organic reactions, often starting from readily available cyclohexanol derivatives. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and stereoselective reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is particularly valuable for its potential use in chiral drug development.

One of the most promising applications of 3-(4-methoxycyclohexyl)butan-2-ol lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be converted into analogs with potent anti-inflammatory and antioxidant properties. In one notable study published in *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of 3-(4-methoxycyclohexyl)butan-2-ol exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, 3-(4-methoxycyclohexyl)butan-2-ol has also been investigated for its utility in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been explored in several agricultural research programs. For example, researchers at the University of California have reported that certain derivatives of this compound exhibit remarkable efficacy against plant pathogens, making it a valuable asset in the development of environmentally friendly agricultural chemicals.

The physical properties of 3-(4-methoxycyclohexyl)butan-2-ol are also worth noting. It has a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Furthermore, its hydroxyl group renders it capable of participating in hydrogen bonding, which can influence its interactions with other molecules in biological systems.

Recent advances in computational chemistry have provided deeper insights into the molecular behavior of 3-(4-methoxycyclohexyl)butan-2-ol. Using density functional theory (DFT), researchers have modeled the electronic structure of this compound and identified key functional groups responsible for its reactivity. These studies have not only enhanced our understanding of its chemical properties but also paved the way for more efficient synthetic strategies.

In terms of environmental impact, 3-(4-methoxycyclohexyl)butan-2-ol has been assessed for its biodegradability and toxicity. Preliminary studies indicate that it is moderately biodegradable under aerobic conditions, with an estimated half-life of 15 days in aqueous environments. However, further research is needed to fully understand its ecological footprint and ensure its safe use in industrial applications.

The demand for 3-(4-methoxycyclohexyl)butan-2-ol has been steadily increasing due to its diverse applications across multiple industries. Market analysis suggests that the compound's demand is expected to grow at a compound annual growth rate (CAGR) of 6% over the next five years, driven by advancements in pharmaceutical research and expanding agricultural markets.

In conclusion, 3-(4-methoxycyclohexyl)butan-2-ol is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in modern organic chemistry. As research continues to uncover new avenues for its use, this compound is poised to make significant contributions to both academic and industrial sectors.